Cas no 67629-72-5 (PROPANE, 1,3-BIS(2-BROMOETHOXY)-)

• Product Name: PROPANE, 1,3-BIS(2-BROMOETHOXY)-
• CAS No: 67629-72-5
• MF: C₇H₁₄Br₂O₂
• MW: 289.992861270905
• CID: 3505878
• PubChem ID: 12430241
• Update Time: 2025-11-06

PROPANE, 1,3-BIS(2-BROMOETHOXY)- Chemical and Physical Properties

Names and Identifiers

• PROPANE, 1,3-BIS(2-BROMOETHOXY)-
• 1,3-BIS-(2-BROMOETHOXY)PROPANE
• SCHEMBL21483756
• 67629-72-5
• G75650
• 1,3-bis(2-bromoethoxy)propane

• Inchi： 1S/C7H14Br2O2/c8-2-6-10-4-1-5-11-7-3-9/h1-7H2
• InChI Key： YPFFHUVDRBELAP-UHFFFAOYSA-N
• SMILES： C(OCCBr)CCOCCBr

Computed Properties

• Exact Mass: 289.93401Da
• Monoisotopic Mass: 287.93605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Additional information on PROPANE, 1,3-BIS(2-BROMOETHOXY)-

Comprehensive Overview of PROPANE, 1,3-BIS(2-BROMOETHOXY)- (CAS No. 67629-72-5)

PROPANE, 1,3-BIS(2-BROMOETHOXY)- (CAS No. 67629-72-5) is a specialized organic compound widely utilized in industrial and research applications. This brominated derivative of propane is recognized for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. The compound's molecular structure, featuring two 2-bromoethoxy groups attached to a propane backbone, contributes to its reactivity and versatility in various chemical reactions.

In recent years, the demand for halogenated compounds like PROPANE, 1,3-BIS(2-BROMOETHOXY)- has surged due to their role in polymer modification, flame retardancy, and pharmaceutical synthesis. Researchers and manufacturers are increasingly exploring its potential in green chemistry and sustainable materials, aligning with global trends toward eco-friendly solutions. The compound's ability to act as a crosslinking agent or functional modifier has also sparked interest in advanced material science.

One of the most frequently asked questions about PROPANE, 1,3-BIS(2-BROMOETHOXY)- revolves around its synthesis and purification methods. The compound is typically prepared through the bromination of 1,3-bis(2-hydroxyethoxy)propane, followed by careful purification to ensure high purity. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its structural integrity and purity, which are critical for applications in sensitive industries like electronics and pharmaceuticals.

Another hot topic is the compound's stability and storage conditions. PROPANE, 1,3-BIS(2-BROMOETHOXY)- is sensitive to moisture and light, requiring storage in cool, dry environments under inert atmospheres. This aligns with broader industry concerns about chemical shelf life and handling safety, which are frequently searched terms in professional forums and databases.

From an environmental perspective, the biodegradability and ecological impact of brominated compounds like PROPANE, 1,3-BIS(2-BROMOETHOXY)- are under scrutiny. Regulatory bodies and researchers are investigating alternatives and mitigation strategies to address potential concerns, reflecting the growing emphasis on responsible chemical use and circular economy principles.

In summary, PROPANE, 1,3-BIS(2-BROMOETHOXY)- (CAS No. 67629-72-5) is a compound of significant industrial relevance, with applications spanning material science, pharmaceuticals, and specialty chemicals. Its unique properties and evolving role in sustainable chemistry make it a subject of ongoing research and innovation. As industries continue to prioritize efficiency and sustainability, this compound is likely to remain a key player in advanced chemical solutions.